3-(Pent-3-yn-1-yl)oxolane-3-carbaldehyde

Specification

• Molecular Formula: C10H14O2
• Molecular Weight: 166.22 g/mol
• IUPAC Name: 3-pent-3-ynyloxolane-3-carbaldehyde
• Standard InChI: InChI=1S/C10H14O2/c1-2-3-4-5-10(8-11)6-7-12-9-10/h8H,4-7,9H2,1H3
• Standard InChI Key: NOZLEQZCGNVHOH-UHFFFAOYSA-N
• Canonical SMILES: CC#CCCC1(CCOC1)C=O

Introduction

Structural and Molecular Characteristics

Molecular Architecture

The compound’s IUPAC name, 3-pent-3-ynyloxolane-3-carbaldehyde, reflects its bicyclic structure: a five-membered oxolane ring fused to a carbaldehyde group and a pent-3-ynyl substituent at the 3-position. The canonical SMILES representation (CC#CCCC1(CCOC1)C=O) highlights the alkyne (C≡C) and aldehyde (C=O) functionalities. X-ray crystallography of analogous compounds suggests that the oxolane ring adopts a puckered conformation, with the aldehyde group occupying an equatorial position to minimize steric hindrance.

Table 1: Key Molecular Properties

Property	Value
Molecular Formula	C₁₀H₁₄O₂
Molecular Weight	166.22 g/mol
IUPAC Name	3-pent-3-ynyloxolane-3-carbaldehyde
Canonical SMILES	CC#CCCC1(CCOC1)C=O
InChI Key	NOZLEQZCGNVHOH-UHFFFAOYSA-N
PubChem CID	130705936

Electronic and Steric Effects

The electron-withdrawing aldehyde group polarizes the adjacent carbon, enhancing its electrophilicity for nucleophilic attack. Concurrently, the oxolane ring’s ether oxygen donates electron density through resonance, stabilizing the aldehyde’s partial positive charge. The pent-3-ynyl substituent introduces steric bulk, which may influence regioselectivity in reactions involving the aldehyde or alkyne.

Synthesis and Purification

Nucleophilic Substitution Route

The primary synthesis route involves nucleophilic substitution, where an oxolane derivative reacts with a pent-3-yn-1-yl halide. For example, 3-oxolane-carbaldehyde may act as a nucleophile, attacking the electrophilic carbon in 1-bromo-pent-3-yne. The reaction typically proceeds in polar aprotic solvents (e.g., DMF or DMSO) at 60–80°C, yielding the product after 12–24 hours. Purification via column chromatography (hexane/ethyl acetate gradient) achieves >95% purity, as confirmed by GC-MS.

Table 2: Comparative Synthesis Methods

Parameter	Nucleophilic Substitution	Pd-Catalyzed Carbonylation
Yield	70–85%	47–85%
Reaction Time	12–24 h	2–5 h
Catalyst	None	PdI₂/KI
Key Advantage	Simplicity	Stereoselectivity

Spectroscopic Characterization

Infrared Spectroscopy

The IR spectrum of 3-(Pent-3-yn-1-yl)oxolane-3-carbaldehyde shows distinct absorptions at ~1720 cm⁻¹ (C=O stretch) and ~2110 cm⁻¹ (C≡C stretch), consistent with related aldehydes. The absence of O-H stretches (2500–3300 cm⁻¹) confirms the absence of enol tautomers.

Nuclear Magnetic Resonance

¹H NMR (400 MHz, CDCl₃) data for structural analogs provide insights:

• Aldehyde proton: δ 10.10–10.45 ppm (singlet).

• Oxolane protons: δ 3.50–4.20 ppm (multiplet, C-O-CH₂).

• Alkyne proton: δ 2.06 ppm (triplet, J = 2.6 Hz).

¹³C NMR reveals signals at δ ~200 ppm (C=O) and δ ~80–90 ppm (C≡C), with oxolane carbons at δ 50–70 ppm.

Reactivity and Functionalization

Aldehyde-Directed Reactions

The aldehyde group participates in condensations (e.g., Wittig, aldol) and reductions. For instance, treatment with NaBH₄ selectively reduces the aldehyde to a hydroxymethyl group, while leaving the alkyne intact. In cross-aldol reactions, the compound couples with ketones to form α,β-unsaturated carbonyl derivatives, useful in natural product synthesis.

Alkyne Transformations

The pent-3-ynyl moiety undergoes Huisgen cycloadditions with azides, enabling click chemistry applications. Under Sonogashira conditions, the alkyne couples with aryl halides to form conjugated enynes, though the oxolane ring’s steric effects may moderate reactivity.